Cas no 2229413-02-7 (4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine)

• Product Name: 4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine
• CAS No: 2229413-02-7
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6175109
• PubChem ID: 165671225
• Update Time: 2025-10-30

4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine
• 2229413-02-7
• EN300-1759994
• 4-{5-[(oxiran-2-yl)methyl]-1,3-thiazol-2-yl}morpholine

• Inchi： 1S/C10H14N2O2S/c1-3-13-4-2-12(1)10-11-6-9(15-10)5-8-7-14-8/h6,8H,1-5,7H2
• InChI Key： BCFJRVHGSKEIMN-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1CO1)N1CCOCC1

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine

In-Depth Analysis of 4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine (CAS No. 2229413-02-7): Properties, Applications, and Industry Insights

The compound 4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine (CAS No. 2229413-02-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture combines a morpholine ring, a thiazole core, and an oxirane (epoxide) functional group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the pharmacological relevance of both thiazole and morpholine derivatives in drug discovery.

In recent years, the demand for epoxide-containing compounds like 4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine has surged due to their role in click chemistry and covalent inhibitor design. The oxirane ring serves as a reactive handle for nucleophilic addition, enabling the creation of polyfunctionalized derivatives. This aligns with the growing trend of targeted covalent inhibitors in oncology and anti-inflammatory therapies, a hot topic in 2024 drug development pipelines.

From a synthetic chemistry perspective, the thiazole-morpholine hybrid structure offers intriguing possibilities. Thiazole rings are known for their electron-rich properties and ability to participate in hydrogen bonding, while the morpholine moiety enhances solubility—a critical factor in ADMET optimization. Computational studies suggest that derivatives of this compound could exhibit improved blood-brain barrier permeability, a key consideration for CNS-targeting drugs.

The agrochemical sector has also explored CAS 2229413-02-7 derivatives as potential plant growth regulators. The epoxide-thiazole combination shows promise in modulating enzyme inhibition pathways in pests, coinciding with the industry's shift toward eco-friendly crop protection solutions. This application resonates with the global focus on sustainable agriculture, a frequently searched term in green chemistry discussions.

Analytical characterization of 4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine typically involves HPLC-MS and NMR spectroscopy, with the oxirane proton appearing as a distinctive singlet near 2.5–3.0 ppm in ¹H-NMR. Stability studies indicate that the compound requires storage under anhydrous conditions to prevent epoxide ring-opening, a common challenge with such structures.

In material science, the compound's rigid heterocyclic framework has been investigated for metal-organic framework (MOF) functionalization. The thiazole nitrogen can coordinate to transition metals, while the morpholine oxygen participates in supramolecular interactions—properties relevant to molecular sensing applications trending in nanotechnology research.

Patent literature reveals that 2229413-02-7 derivatives are being explored as kinase inhibitors, particularly against JAK3 and BTK enzymes. This connects to the booming interest in precision medicine, where users frequently search for "small molecule modulators" and "allosteric inhibitors." The compound's three-dimensional complexity makes it valuable for addressing protein surface interactions, a frontier in undruggable target research.

Environmental fate studies show that 4-{5-(oxiran-2-yl)methyl-1,3-thiazol-2-yl}morpholine undergoes biodegradation via epoxide hydrolase pathways, with half-lives varying by pH. This data supports its inclusion in green chemistry metrics calculations, increasingly important for ESG-compliant manufacturing—a top concern for pharmaceutical sustainability initiatives.

The synthesis typically involves 1,3-dipolar cycloaddition between a morpholine-thiazole precursor and an epichlorohydrin derivative, followed by chiral resolution if enantiopure material is required. Process chemists emphasize atom economy improvements for this route, reflecting the industry's push toward cost-effective scaling.

In conclusion, CAS 2229413-02-7 represents a multifaceted compound bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its unique thiazole-epoxide-morpholine triad continues to inspire research across disciplines, particularly in areas aligned with United Nations Sustainable Development Goals (SDGs) for health and environmental stewardship.